Cas no 2142592-85-4 (rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine)

• Product Name: rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine
• CAS No: 2142592-85-4
• MF: C₉H₂₁NOSi
• MW: 187.354643583298
• CID: 5308389
• Update Time: 2025-05-24

rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (1R,2R)-rel-
• rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine
• trans-2-(tert-Butyl-dimethyl-silanyloxy)-cyclopropylamine

• Inchi： 1S/C9H21NOSi/c1-9(2,3)12(4,5)11-8-6-7(8)10/h7-8H,6,10H2,1-5H3/t7-,8-/m1/s1
• InChI Key： RTUREHGXSKWBNS-HTQZYQBOSA-N
• SMILES： [C@@H]1(N)C[C@H]1O[Si](C(C)(C)C)(C)C

Additional information on rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine

Comprehensive Overview of rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine (CAS No. 2142592-85-4)

The compound rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine (CAS No. 2142592-85-4) is a specialized chiral cyclopropane derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butyldimethylsilyl (TBS) protecting group and an amine functionality, makes it a valuable intermediate for constructing complex molecules. Researchers and chemists frequently search for this compound due to its role in asymmetric synthesis and drug discovery, particularly in the development of small-molecule therapeutics.

In recent years, the demand for chiral building blocks like rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine has surged, driven by advancements in precision medicine and targeted drug delivery. This compound’s stereochemistry is critical for achieving high enantioselectivity in reactions, a topic frequently queried in AI-driven chemical databases and academic forums. Its CAS number, 2142592-85-4, is often used as a key identifier in patent literature and regulatory submissions, highlighting its industrial relevance.

The TBS-protected cyclopropanamine moiety in this compound offers exceptional stability under various reaction conditions, a feature highly sought after in multistep synthetic routes. This aligns with current trends in green chemistry, where minimizing side reactions and improving yield are paramount. Users searching for "efficient amine protection strategies" or "cyclopropane derivatives in drug design" will find this compound particularly relevant. Its compatibility with cross-coupling reactions and catalytic hydrogenation further broadens its utility.

Another hot topic linked to rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine is its potential in bioconjugation and proteomics. The amine group can be selectively functionalized, making it a candidate for probe design in chemical biology studies. Queries such as "amine-reactive probes for labeling" or "chiral scaffolds for bioactive molecules" often lead to discussions about this compound. Its role in fragment-based drug discovery (FBDD) is also noteworthy, as cyclopropane rings are known to enhance ligand-receptor interactions.

From a synthetic chemistry perspective, the compound’s CAS No. 2142592-85-4 is frequently cited in protocols involving stereocontrolled ring-opening or nucleophilic substitution. Its tert-butyldimethylsilyl ether group is a staple in protecting group chemistry, a subtopic dominating searches like "TBS deprotection methods" and "silyl ether stability." These keywords reflect the compound’s versatility and the growing interest in modular synthesis approaches.

In conclusion, rel-(1R,2R)-2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclopropanamine (CAS No. 2142592-85-4) is a cornerstone in modern medicinal chemistry and catalysis. Its applications span from high-throughput screening to material science, addressing pressing questions in research optimization and molecular design. As the scientific community continues to explore chiral auxiliaries and sustainable synthesis, this compound remains a focal point for innovation.